3-Amino-2-phenoxypropanoic acid
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Description
3-Amino-2-phenoxypropanoic acid is a β-amino acid derivative characterized by a phenoxy group (-O-C₆H₅) attached to the second carbon of a propanoic acid backbone and an amino group (-NH₂) at the third carbon. Its hydrochloride salt, 3-amino-2-phenoxypropanoic acid hydrochloride, is listed under CAS 1803594-28-6 and is primarily used in research settings for synthetic applications .
Properties
Molecular Formula |
C9H11NO3 |
|---|---|
Molecular Weight |
181.19 g/mol |
IUPAC Name |
3-amino-2-phenoxypropanoic acid |
InChI |
InChI=1S/C9H11NO3/c10-6-8(9(11)12)13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12) |
InChI Key |
KMUQZTDRJPLTHA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC(CN)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-amino-2-phenoxypropanoic acid typically involves the reaction of phenol with an appropriate amino acid derivative. One common method is the reaction of phenol with 3-chloropropanoic acid, followed by the introduction of an amino group through amination reactions. The reaction conditions often require a base such as sodium hydroxide and a solvent like ethanol to facilitate the reaction.
Industrial Production Methods: Industrial production of 3-amino-2-phenoxypropanoic acid may involve more efficient and scalable methods, such as catalytic hydrogenation or enzymatic synthesis. These methods aim to increase yield and purity while reducing production costs and environmental impact.
Chemical Reactions Analysis
Types of Reactions: 3-Amino-2-phenoxypropanoic acid can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.
Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.
Substitution: The phenoxy group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic conditions.
Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products:
Oxidation: Formation of oximes or nitriles.
Reduction: Formation of alcohols or aldehydes.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-Amino-2-phenoxypropanoic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential role in enzyme inhibition and protein interactions.
Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.
Industry: Utilized in the production of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-amino-2-phenoxypropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The phenoxy group can interact with hydrophobic pockets in proteins, while the amino and carboxylic acid groups can form hydrogen bonds and ionic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table and analysis compare 3-amino-2-phenoxypropanoic acid with other β-amino acids and derivatives, focusing on structural features, synthesis methods, and applications.
Table 1: Structural and Functional Comparison
Notes:
- *CAS 1803594-28-6 corresponds to the hydrochloride salt.
- Molecular weights for some compounds are derived from explicit data in references (e.g., ), while others are calculated.
Structural and Functional Differences
Substituent Diversity: Phenoxy vs. Heterocyclic Additions: Compounds like 3-amino-3-(5-(2-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid feature fused heterocycles (furan), which improve metabolic stability in drug design .
In contrast, fluorosulfonyl-containing analogs (e.g., ) use Boc-protected intermediates and fluorosulfonylation reagents like AISF. 3-Morpholino-2-(3-phenylureido)propanoic acid is synthesized via urea-forming reactions, emphasizing its utility in hydantoin derivatives for antimicrobial studies .
Applications: Research vs. Industrial Use: While 3-amino-2-phenoxypropanoic acid is restricted to research (similar to ), diiodophenyl derivatives have broader laboratory applications but require stringent safety protocols due to iodine’s hazards . Medicinal Potential: The trifluoromethylphenyl-furan compound () and fluorosulfonyl derivatives () are explored for targeted therapies, leveraging electron-withdrawing groups for enzyme inhibition.
Biological Activity
3-Amino-2-phenoxypropanoic acid (APPA) is a compound that has garnered attention in scientific research due to its potential biological activities and interactions with various biomolecules. This article explores the biological activity of APPA, including its mechanisms of action, therapeutic potential, and comparative analysis with similar compounds.
Chemical Structure and Properties
3-Amino-2-phenoxypropanoic acid is characterized by its unique chemical structure, which includes an amino group and a phenoxy group attached to a propanoic acid backbone. This configuration allows for diverse chemical reactivity and biological interactions.
| Property | Description |
|---|---|
| Molecular Formula | C10H13NO3 |
| Molecular Weight | 195.22 g/mol |
| Functional Groups | Amino, Carboxylic Acid, Phenoxy |
The biological activity of APPA is largely attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The amino group can form hydrogen bonds with biological molecules, enhancing binding affinity and specificity. Meanwhile, the phenoxy group participates in hydrophobic interactions, which can modulate enzyme activity and receptor signaling pathways.
Key Interactions
- Hydrogen Bonding : The amino group facilitates interactions with target proteins.
- Hydrophobic Interactions : The phenoxy group enhances binding to hydrophobic pockets in proteins.
Biological Activities
Research indicates that APPA exhibits several biological activities:
- Modulation of Enzyme Activity : APPA has been shown to influence the activity of various enzymes involved in metabolic pathways.
- Receptor Interaction : It may act as a ligand for specific receptors, potentially influencing signaling pathways related to cell growth and differentiation.
- Therapeutic Potential : Studies suggest that APPA could be explored for therapeutic applications in conditions such as cystic fibrosis by modulating the cystic fibrosis transmembrane conductance regulator (CFTR) activity .
Case Studies and Research Findings
Several studies have investigated the biological effects of APPA:
- A study on CFTR modulators highlighted the potential of compounds like APPA in enhancing CFTR function, which is crucial for treating cystic fibrosis .
- Research into phenoxyacetic acids has demonstrated that similar compounds can exhibit hepatotoxicity and nephrotoxicity at high exposure levels, indicating the need for careful evaluation of APPA's safety profile .
Comparative Analysis with Similar Compounds
APPA shares structural similarities with other phenoxypropanoic acids, such as 3-Amino-2-phenoxyacetic acid and 3-Amino-2-phenoxybutanoic acid. However, each compound exhibits distinct biological properties due to variations in their functional groups.
| Compound | Key Differences | Biological Activity |
|---|---|---|
| 3-Amino-2-phenoxypropanoic acid | Propanoic acid backbone | Modulates CFTR activity |
| 3-Amino-2-phenoxyacetic acid | Acetic acid backbone | Potential anti-inflammatory effects |
| 3-Amino-2-phenoxybutanoic acid | Butanoic acid backbone | Varies in receptor binding affinity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
